Cas no 305381-05-9 (2-(Piperazin-1-yl)isonicotinonitrile)

2-(Piperazin-1-yl)isonicotinonitrile is a heterocyclic compound featuring a piperazine moiety linked to an isonicotinonitrile core. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a valuable intermediate in the synthesis of biologically active molecules. Its piperazine group enhances solubility and binding affinity, while the nitrile functionality offers reactivity for further derivatization. The compound is particularly useful in medicinal chemistry for designing kinase inhibitors, CNS-targeting agents, and antimicrobial compounds. High purity and stability under standard conditions make it a reliable choice for research and industrial use. Its well-defined synthetic pathway ensures consistent quality for scalable production.
2-(Piperazin-1-yl)isonicotinonitrile structure
305381-05-9 structure
Product Name:2-(Piperazin-1-yl)isonicotinonitrile
CAS No:305381-05-9
MF:C10H12N4
MW:188.22908115387
MDL:MFCD09399029
CID:829611
PubChem ID:16227986
Update Time:2025-10-29

2-(Piperazin-1-yl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(Piperazin-1-yl)isonicotinonitrile
    • 2-Piperazin-1-ylisonicotinonitrile
    • 2-piperazin-1-ylpyridine-4-carbonitrile
    • 2-Piperazin-1-yl-isonicotinonitrile
    • 4-Pyridinecarbonitrile, 2-(1-piperazinyl)-
    • 4-Pyridinecarbonitrile,2-(1-piperazinyl)-
    • F17531
    • 2-(1-piperazinyl)-4-pyridinecarbonitrile
    • MFCD09399029
    • Z235344899
    • 4-Pyridinecarbonitrile,2-(1-piperazinyl)-(9CI)
    • DB-013935
    • AKOS000117990
    • EN300-27637
    • DTXSID60585484
    • 2-piperazin-1-ylisonicotinonitrile, AldrichCPR
    • SCHEMBL2708861
    • CHEMBL4540174
    • 2-(PIPERAZIN-1-YL)PYRIDINE-4-CARBONITRILE
    • OHABWGYGWOWJML-UHFFFAOYSA-N
    • TS-02657
    • 305381-05-9
    • J-515985
    • MDL： MFCD09399029
    • Inchi： 1S/C10H12N4/c11-8-9-1-2-13-10(7-9)14-5-3-12-4-6-14/h1-2,7,12H,3-6H2
    • InChI Key： OHABWGYGWOWJML-UHFFFAOYSA-N
    • SMILES： N1(C2C=C(C#N)C=CN=2)CCNCC1

Computed Properties

  • Exact Mass: 188.10600
  • Monoisotopic Mass: 188.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 51.95000
  • LogP: 0.75668

2-(Piperazin-1-yl)isonicotinonitrile Security Information

  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T

2-(Piperazin-1-yl)isonicotinonitrile Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Piperazin-1-yl)isonicotinonitrile Pricemore >>

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2-(Piperazin-1-yl)isonicotinonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:305381-05-9)2-(Piperazin-1-yl)isonicotinonitrile
Order Number:A820424
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):310.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:305381-05-9)2-(Piperazin-1-yl)isonicotinonitrile
A820424
Purity:99%
Quantity:1g
Price ($):310.0
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